Cas no 365543-15-3 (methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate)

• Product Name: methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate
• CAS No: 365543-15-3
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD12546732
• CID: 1475051
• PubChem ID: 13964041
• Update Time: 2025-06-25

methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate
• Benzoic a<wbr>
• LogP
• 2-HYDROXY-6-[2-(4-HYDROXY-PHENYL)-VINYL]-BENZOIC ACID METHYL ESTER
• 2-Hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benZoic acid methyl ester
• AKOS017343568
• 365543-15-3
• METHYL 2-HYDROXY-6-[(E)-2-(4-HYDROXYPHENYL)ETHENYL]BENZOATE
• MFCD12546732

• MDL： MFCD12546732
• Inchi： 1S/C16H14O4/c1-20-16(19)15-12(3-2-4-14(15)18)8-5-11-6-9-13(17)10-7-11/h2-10,17-18H,1H3/b8-5+
• InChI Key： JTOORHZWPIPGHB-VMPITWQZSA-N
• SMILES： OC1=CC=CC(/C=C/C2C=CC(=CC=2)O)=C1C(=O)OC

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 448.5±45.0 °C at 760 mmHg
• Flash Point: 167.4±22.2 °C
• PSA: 66.76
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate

Methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate (CAS No. 365543-15-3): A Comprehensive Overview

Methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate, identified by its CAS number 365543-15-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a benzoate core substituted with hydroxyl and vinyl groups, has garnered attention due to its potential applications in pharmaceuticals and material science. The structural complexity of this compound allows for diverse interactions with biological targets, making it a promising candidate for further investigation.

The< strong>benzoate moiety in Methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate contributes to its solubility and stability, which are critical factors in drug formulation. Additionally, the presence of multiple hydroxyl groups enhances its reactivity, enabling various chemical modifications that can tailor its properties for specific applications. Recent studies have highlighted the role of benzoate derivatives in modulating enzyme activity and cellular signaling pathways, suggesting that this compound may have therapeutic potential.

In the realm of biomedical research, Methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate has been explored for its potential anti-inflammatory and antioxidant properties. The< strong>hydroxyl groups on the aromatic ring can engage in hydrogen bonding with biological molecules, which is a key interaction for many pharmacologically active compounds. Furthermore, the< strong>vinylic side chain provides a site for further functionalization, allowing researchers to design analogs with enhanced efficacy or selectivity.

Recent advancements in computational chemistry have enabled the prediction of molecular interactions with high accuracy. By leveraging these tools, researchers can simulate the binding of Methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate to various biological targets, providing insights into its mechanism of action. Such simulations have been instrumental in identifying lead compounds for drug development and optimizing their structures for improved pharmacokinetic profiles.

The synthesis of Methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate involves multi-step organic reactions, each requiring precise control to ensure high yield and purity. The< strong>key synthetic steps include the formation of the vinylic side chain through a Wittig reaction and the subsequent esterification of the hydroxyl group on the benzoate ring. These reactions highlight the importance of catalytic systems and reaction conditions in achieving optimal results.

In material science, Methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate has been investigated for its potential as a monomer in polymer synthesis. The combination of hydrophobic and hydrophilic regions in its structure makes it suitable for creating materials with tailored properties. For instance, polymers derived from this compound could exhibit enhanced biocompatibility or mechanical strength, opening up new possibilities in biomedical devices and coatings.

The< strong>pharmacological profile of Methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate is still under active investigation, but preliminary data suggest that it may have applications in treating inflammatory diseases and oxidative stress-related conditions. The ability of this compound to interact with multiple biological pathways makes it a versatile tool for studying disease mechanisms and developing novel therapeutic strategies.

In conclusion, Methyl 2-hydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]benzoate (CAS No. 365543-15-3) is a multifaceted compound with significant potential in both pharmaceuticals and material science. Its unique structural features enable diverse applications, from drug development to polymer synthesis. As research continues to uncover new insights into its properties and interactions, this compound is poised to play a crucial role in advancing scientific understanding and technological innovation.